Manganese;nickel

• CAS No.: 116298-05-6
• Molecular Formula: Mn3Ni
• Molecular Weight: 223.508 g/mol
• IUPAC Name: manganese;nickel
• InChI: InChI=1S/3Mn.Ni
• InChI Key: YMFAZDAZYNDPTN-UHFFFAOYSA-N
• Canonical SMILES: [Mn].[Mn].[Mn].[Ni]

Description

Manganese (Mn) and nickel (Ni) are transition metals with extensive applications in industrial, biological, and technological systems. Manganese is essential in plant metabolism, acting as a cofactor in enzymatic processes like photosynthesis, but becomes toxic at elevated concentrations . Nickel, while less critical in plant physiology, plays roles in microbial enzymes and industrial alloys. Both metals form diverse compounds, ranging from oxides and sulfates to coordination complexes, with distinct chemical behaviors and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel and manganese oxides can be synthesized through various methods, including co-precipitation and carbonate precipitation. In the co-precipitation method, solutions of nickel sulfate and manganese sulfate are mixed, and a precipitating agent such as ammonium oxalate is added to form the desired compound . The carbonate precipitation method involves the reaction of metal sulfates with ammonium bicarbonate, resulting in a homogeneous and phase-pure precursor .

Industrial Production Methods: Industrial production of nickel manganese oxides often involves high-temperature solid-state reactions. The raw materials, typically metal oxides or carbonates, are mixed and heated to high temperatures to form the desired compound. This method ensures the formation of a homogeneous product with consistent properties .

Chemical Reactions Analysis

Types of Reactions: Nickel manganese oxides undergo various chemical reactions, including oxidation, reduction, and substitution. For example, in basic solutions, manganese can be oxidized by hydrogen peroxide to form manganese dioxide . Nickel manganese oxides also exhibit redox behavior, making them suitable for use in batteries and supercapacitors .

Common Reagents and Conditions: Common reagents used in reactions involving nickel manganese oxides include hydrogen peroxide, hydrochloric acid, and various metal sulfates. The reactions typically occur under controlled pH and temperature conditions to ensure the desired product formation .

Major Products Formed: The major products formed from reactions involving nickel manganese oxides include various oxidation states of manganese and nickel, such as MnO₂ and NiO. These products are essential in applications like catalysis and energy storage .

Scientific Research Applications

Nickel manganese oxides have a wide range of scientific research applications. In chemistry, they are used as catalysts and in the synthesis of advanced materials. In biology and medicine, they are explored for their potential in drug delivery and imaging due to their magnetic properties . In industry, these compounds are crucial in the production of batteries, particularly lithium-ion batteries, where they serve as cathode materials .

Mechanism of Action

The mechanism of action of nickel manganese oxides in batteries involves redox reactions where the oxidation states of manganese and nickel change during charge and discharge cycles. This process enhances the conductivity and charge capacity of the battery . In biological systems, manganese acts as a cofactor for various enzymes, influencing metabolic pathways and cellular functions .

Comparison with Similar Compounds

Coordination Chemistry

Manganese and nickel exhibit versatile coordination geometries. Mn(II) and Ni(II) form complexes with ligands such as Schiff bases and α-dipyridyl derivatives. For example, [Mn₂(tripy)]X₂ and [Ni₂(tripy)]X₂ (tripy = tripyridyl) demonstrate their ability to adopt similar ligand frameworks, though magnetic and catalytic properties differ due to electronic configurations . Manganese nitride (Mn₃N₂) exhibits metallic conductivity and transforms into an active MnOₓ layer under electrochemical conditions, enhancing oxygen evolution reaction (OER) efficiency when deposited on nickel foam .

Alloy Compositions

In alloys, Mn and Ni contribute to strength and corrosion resistance. The Mn4Ni2CrMo alloy (Table 1) highlights their roles in structural materials:

Element	Mn	Ni	Cr	Mo
wt.%	4	2	2	4

However, in aluminum-copper alloys, Mn and Ni together reduce room-temperature strength due to compound formation (e.g., Al-Mn-Ni), offsetting individual benefits .

Catalysis

Mn₃N₂ demonstrates superior OER performance on nickel foam (overpotential: 270 mV at 10 mA/cm² vs. 390 mV on FTO), leveraging Ni's conductivity and Mn's redox activity . In contrast, Ni-based catalysts often require higher overpotentials but excel in hydrogenation processes.

Essentiality vs. Toxicity

Manganese is critical for plant and human health but causes manganism—a Parkinson-like neurodegenerative disorder—at chronic exposure levels (>5 mg/m³) . Nickel, while less toxic than Cu or Mn compounds, is a known carcinogen with risks in industrial settings .

Bioaccumulation

Branched bur-reed accumulates Mn 4× more under alkaline conditions (pH 7.54) than in acidic environments, whereas Ni uptake is less pH-dependent .

Analytical Considerations

UV-Vis spectroscopy struggles to quantify Mn in the presence of Ni or Co due to overlapping absorbance peaks. Ni and Co exhibit minimal mutual interference, but Mn's presence skews their measurements .